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Compound of Interest

Compound Name: UMB24

Cat. No.: B3453258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UMB24 is a putative sigma-2 (σ2) receptor antagonist. The σ2 receptor, now identified as

Transmembrane Protein 97 (TMEM97), is a protein located in the endoplasmic reticulum that

plays a significant role in various cellular processes, including cholesterol homeostasis and

neuronal signaling.[1][2] Notably, the σ2 receptor is highly expressed in proliferating cells, such

as tumor cells, making it a compelling target for cancer diagnostics and therapeutics.[1]

UMB24, as an antagonist, is a valuable tool for investigating the physiological and

pathophysiological roles of the σ2 receptor.

These application notes provide detailed protocols for the preparation, storage, and application

of UMB24 in common in vitro assays.

UMB24: Chemical and Physical Properties
A summary of the key chemical and physical properties of UMB24 is provided in the table

below.
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Property Value

Chemical Name 1-Cyclohexyl-4-(4-pyridinyl)piperazine

CAS Number 1033-69-8

Molecular Formula C₁₇H₂₁N₃

Molecular Weight 267.37 g/mol

Purity >98%

Solution Preparation and Storage
Proper preparation and storage of UMB24 solutions are critical for maintaining its potency and

ensuring experimental reproducibility.

Solubility
Quantitative solubility data for UMB24 in common laboratory solvents is not readily available in

public literature. Therefore, it is recommended to perform a solubility test to determine the

maximum practical concentration for your desired solvent. A general procedure is outlined

below.

Protocol for Determining Solubility:

Solvent Selection: Common solvents for similar compounds include dimethyl sulfoxide

(DMSO), ethanol, and water.

Small-Scale Test:

Weigh a small, precise amount of UMB24 powder (e.g., 1 mg).

Add a small, measured volume of the chosen solvent (e.g., 100 µL).

Vortex or sonicate the mixture to facilitate dissolution.

Visually inspect for any undissolved particulate matter.
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If the powder dissolves completely, incrementally add more UMB24 until saturation is

reached (i.e., solid particles remain after thorough mixing).

If the powder does not dissolve, incrementally add more solvent until a clear solution is

obtained.

Calculate Solubility: Based on the amounts of UMB24 and solvent used, calculate the

approximate solubility in mg/mL or molarity.

Stock Solution Preparation (General Protocol)
Weighing: Accurately weigh the desired amount of lyophilized UMB24 powder in a sterile

microcentrifuge tube.

Solvent Addition: Based on your solubility determination, add the appropriate volume of

sterile-filtered solvent (e.g., DMSO) to achieve the desired stock solution concentration (e.g.,

10 mM).

Dissolution: Vortex the solution thoroughly until all the powder is dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid in dissolution, but be cautious of potential degradation.

Sterilization: If required for your application (e.g., cell culture), sterile-filter the stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile cryovials.

Storage and Stability
Proper storage is essential to maintain the integrity of UMB24.

Form
Storage
Temperature

Stability
Special
Instructions

Lyophilized Powder -20°C 36 months Keep desiccated.

In Solution -20°C Use within 3 months

Aliquot to avoid

multiple freeze/thaw

cycles.
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Experimental Protocols
UMB24, as a σ2 receptor antagonist, can be utilized in various in vitro assays to study its

effects on cell viability and apoptosis, particularly in cancer cell lines where the σ2 receptor is

often overexpressed.

Cell Viability Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method for assessing cell metabolic activity, which is often used as a measure of cell viability.

[3]

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-15,000 cells per well in 100

µL of complete culture medium and allow them to adhere overnight.[4]

Compound Treatment:

Prepare serial dilutions of UMB24 in culture medium from your stock solution.

Remove the old medium from the wells and add 100 µL of the UMB24 dilutions to the

respective wells.

Include vehicle-only control wells (e.g., medium with the same concentration of DMSO as

the highest UMB24 concentration).

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at

37°C in a humidified incubator with 5% CO₂.

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4

hours at 37°C, allowing for the formation of formazan crystals.[3]

Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each

well and mix thoroughly to dissolve the formazan crystals.[3]

Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Caspase-3 Activity Assay
Caspase-3 is a key effector caspase in the apoptotic pathway. This assay measures the activity

of caspase-3 as an indicator of apoptosis induction.[5][6]

Protocol:

Cell Seeding and Treatment: Seed cells in a multi-well plate (e.g., 6-well or 12-well) and treat

with various concentrations of UMB24 as described for the cell viability assay. A typical

treatment duration for apoptosis induction is 5-24 hours.[7]

Cell Lysis:

After treatment, collect both adherent and floating cells.

Wash the cells with ice-cold PBS.

Lyse the cells using a lysis buffer provided with a commercial caspase-3 assay kit.

Incubate the cell lysate on ice for 10-15 minutes.

Centrifuge the lysate to pellet cell debris and collect the supernatant containing the

cytosolic proteins.

Caspase-3 Assay:

Determine the protein concentration of the cell lysates.

In a 96-well black plate, add an equal amount of protein from each sample.

Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric or Ac-DEVD-AMC for

fluorometric assays) and reaction buffer to each well.[8]

Include a negative control (lysate from untreated cells) and a positive control (e.g., lysate

from cells treated with a known apoptosis inducer like staurosporine).

Incubation and Measurement:
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Incubate the plate at 37°C for 1-2 hours, protected from light.

Measure the signal (absorbance at 405 nm for colorimetric assays or fluorescence at

Ex/Em = 380/460 nm for fluorometric assays) using a microplate reader.[8]

Data Analysis: Express caspase-3 activity as the fold increase relative to the untreated

control.

Visualizations
Sigma-2 Receptor Signaling Pathway
The σ2 receptor (TMEM97) is involved in multiple signaling pathways. As an antagonist,

UMB24 is expected to inhibit these downstream effects.
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Caption: Putative signaling pathways modulated by the σ2 receptor and the inhibitory action of

UMB24.

Experimental Workflow: Cell Viability Assay
A visual representation of the steps involved in the MTT cell viability assay.
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Caption: Workflow for determining cell viability using the MTT assay after UMB24 treatment.
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Experimental Workflow: Caspase-3 Activity Assay
A diagram illustrating the key stages of the caspase-3 activity assay.
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Caption: Workflow for measuring caspase-3 activity as a marker of apoptosis post-UMB24
treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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